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Introduction

Cadmium bromate, with the CAS number 14518-94-6, is an inorganic compound with the
chemical formula Cd(BrOs)2. It is a white crystalline solid that is highly soluble in water.[1] This
document provides a comprehensive technical overview of cadmium bromate, including its
chemical and physical properties, synthesis methodologies, and a review of the toxicological
effects and associated signaling pathways of cadmium compounds. Due to a lack of specific
data for cadmium bromate, the biological effects described are based on studies of cadmium
and its other compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of cadmium bromate is presented in
the tables below.

Table 1: General Properties of Cadmium Bromate
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Property Value Reference(s)
CAS Number 14518-94-6 [2]
Molecular Formula Br2CdOe [3]
Molecular Weight 368.22 g/mol [3]
Appearance White crystalline solid [1]
IUPAC Name Cadmium(ll) bromate [3]

ble 2: Physical ies of Cadmi

Property Value Reference(s)
Density 1.562 g/mL at 25 °C (lit.) [2]
Boiling Point 144-145.5 °C (lit.) [2]
Solubility in Water Highly soluble [1]
Refractive Index n20/D 1.475 (lit.) [2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of cadmium bromate is not
readily available in the reviewed literature, a general method for the preparation of metal
bromates can be adapted. One common method is the reaction of a metal oxide or hydroxide
with bromic acid.

General Experimental Protocol for Metal Bromate
Synthesis (Adapted for Cadmium Bromate)

Materials:
e Cadmium oxide (CdO) or Cadmium hydroxide (Cd(OH)z2)
¢ Bromic acid (HBrOs) solution

o Distilled water
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Crystallizing dish
Stirring rod
pH meter or pH paper

Filtration apparatus

Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric amount of cadmium oxide or
cadmium hydroxide to a solution of bromic acid with constant stirring. The reaction should be
performed in a glass beaker.

Monitor the pH of the solution. The reaction is complete when the pH is neutral (around 7.0).
If the solution is acidic, add more cadmium oxide/hydroxide. If it is basic, add more bromic
acid.

Once the reaction is complete, filter the solution to remove any unreacted starting material.
Transfer the clear filtrate to a crystallizing dish.

Allow the solvent to evaporate slowly at room temperature or in a desiccator.

White crystals of cadmium bromate will form.

Collect the crystals by filtration and dry them in a desiccator.

Note: This is a generalized procedure. The specific concentrations of reactants, reaction

temperature, and crystallization conditions may need to be optimized for the synthesis of

cadmium bromate.

Crystal Structure

Cadmium bromate can exist in a hydrated form, with cadmium bromate dihydrate

(Cd(BrOs)2:2H20) being a common example. While a full crystallographic information file (CIF)

was not found in the reviewed literature, the crystal system is known to be orthorhombic.
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Biological Effects and Signaling Pathways of
Cadmium Compounds

Disclaimer:The following information on signaling pathways is based on studies of cadmium
and its compounds in general. Specific research on the biological effects of cadmium bromate
is limited. Therefore, these pathways represent the current understanding of cadmium toxicity
and may not be entirely specific to cadmium bromate.

Cadmium is a well-known toxic heavy metal that can induce a variety of adverse health effects.
Its toxicity is mediated through complex interactions with cellular components and the
disruption of key signaling pathways.

Oxidative Stress

Cadmium is a potent inducer of oxidative stress, a condition characterized by an imbalance
between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these
reactive products. Cadmium-induced ROS can lead to damage of lipids, proteins, and DNA.

Lipid Peroxidation
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(Reactive Oxygen Species)
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Caption: Cadmium-induced oxidative stress pathway.

Mitogen-Activated Protein Kinase (MAPK) Signaling
Pathway

The MAPK signaling pathway is a crucial regulator of many cellular processes, including cell
proliferation, differentiation, and apoptosis. Cadmium has been shown to activate several
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branches of the MAPK pathway, including the p38 and JNK pathways, which are often
associated with stress responses and apoptosis.[4][5]
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Caption: Cadmium'’s effect on the MAPK signaling pathway.

NF-kB Signaling Pathway

The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway
plays a key role in inflammation and cell survival. Cadmium can activate the NF-kB pathway,
leading to the transcription of pro-inflammatory genes.[6][7][8][9]
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Caption: Cadmium-induced activation of the NF-kB pathway.

p53 Signaling Pathway

The p53 tumor suppressor protein is a critical regulator of the cell cycle and apoptosis in
response to cellular stress, including DNA damage. Cadmium has been shown to induce a
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p53-dependent apoptotic pathway.[4][5][10]
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Caption: Cadmium'’s influence on the p53 signaling pathway.

Applications

Cadmium bromate has limited but specific applications in various fields:

o Photography: Its light-sensitive properties have led to its use in certain photographic
processes.

e Engraving and Lithography: It is utilized in some printing techniques.
o Chemical Research: It serves as a reagent in laboratory settings.

Safety and Toxicology

Cadmium and its compounds are classified as toxic and pose significant health risks.
Cadmium bromate is harmful if swallowed, in contact with skin, or if inhaled.[3] It is also very
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toxic to aquatic life with long-lasting effects.[3]

Table 3: GHS Hazard Information for Cadmium Bromate

Hazard Statement Description

H302 Harmful if swallowed

H312 Harmful in contact with skin

H332 Harmful if inhaled

H410 Very toxic to aquatic life with long lasting effects

Data sourced from PubChem.[3]

Conclusion

Cadmium bromate is an inorganic compound with specific chemical and physical properties
that lend it to niche applications. However, the high toxicity associated with cadmium and its
compounds necessitates careful handling and disposal. The biological effects of cadmium are
extensive and involve the disruption of critical cellular signaling pathways, leading to oxidative
stress, inflammation, and apoptosis. While specific research on cadmium bromate is limited,
the known toxicological profile of cadmium serves as a crucial guide for its safe handling and
for understanding its potential biological impact. Further research is needed to elucidate the
specific mechanisms of action of cadmium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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